Cas no 1092491-23-0 ((2S,4S)-1-(tert-butoxy)carbonyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-1-(tert-butoxy)carbonyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylic acid
• CAS No: 1092491-23-0
• MF: C₁₂H₁₈N₄O₄
• MW: 282.295722484589
• MDL: MFCD34168294
• CID: 5638650
• PubChem ID: 155973676
• Update Time: 2025-10-29

(2S,4S)-1-(tert-butoxy)carbonyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1092491-23-0
• (2S,4S)-1-[(tert-butoxy)carbonyl]-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylic acid
• EN300-28243845
• (2S,4S)-1-(tert-butoxy)carbonyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylic acid

• MDL： MFCD34168294
• Inchi： 1S/C12H18N4O4/c1-12(2,3)20-11(19)15-7-8(6-9(15)10(17)18)16-5-4-13-14-16/h4-5,8-9H,6-7H2,1-3H3,(H,17,18)/t8-,9-/m0/s1
• InChI Key： LCQXPWMRUNLVPT-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H](C[C@H]1C(=O)O)N1C=CN=N1)=O

Computed Properties

• Exact Mass: 282.13280507g/mol
• Monoisotopic Mass: 282.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 97.6Ų

Additional information on (2S,4S)-1-(tert-butoxy)carbonyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S,4S)-1-(tert-butoxy)carbonyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylic acid (CAS No. 1092491-23-0)

The compound (2S,4S)-1-(tert-butoxy)carbonyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylic acid (CAS No. 1092491-23-0) is a highly specialized chiral building block widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including the pyrrolidine core and 1,2,3-triazole moiety, make it invaluable for designing bioactive molecules, particularly in drug discovery targeting enzymes and receptors. The presence of the tert-butoxy carbonyl (Boc) protecting group enhances its stability during synthetic processes, while the carboxylic acid functionality allows for further derivatization.

In recent years, the demand for chiral intermediates like this compound has surged due to the growing emphasis on enantioselective synthesis in drug development. Researchers frequently search for "Boc-protected amino acid derivatives" or "triazole-containing pyrrolidines" to explore their applications in peptidomimetics and small-molecule therapeutics. The compound’s CAS No. 1092491-23-0 is often referenced in patent literature for its role in synthesizing protease inhibitors and kinase modulators, aligning with trends in oncology and antiviral research.

From a synthetic chemistry perspective, the (2S,4S)-stereochemistry of this molecule is critical for achieving desired biological activity. The 1,2,3-triazole ring, formed via click chemistry, is a hallmark of modern medicinal chemistry due to its metabolic stability and hydrogen-bonding capabilities. This aligns with the rising interest in "click chemistry in drug discovery" and "bioorthogonal reactions"—topics frequently queried in academic and industrial databases. The compound’s versatility is further highlighted by its compatibility with solid-phase peptide synthesis (SPPS), a technique dominating discussions in "peptide-based therapeutics."

Quality control and analytical characterization of CAS No. 1092491-23-0 are also hot topics. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its enantiomeric purity, a key concern for researchers searching for "chiral purity in APIs" or "QC methods for Boc-amino acids." The compound’s stability under various pH conditions and storage temperatures is another area of interest, particularly for industrial-scale applications.

Beyond pharmaceuticals, this compound finds niche applications in material science, such as designing functionalized polymers or metal-organic frameworks (MOFs). Its dual functionality (carboxylic acid and triazole) enables covalent anchoring to surfaces, a property explored in "surface modification techniques" and "bioconjugation strategies." Such interdisciplinary relevance makes it a recurring subject in cross-disciplinary research forums.

In summary, (2S,4S)-1-(tert-butoxy)carbonyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylic acid represents a convergence of synthetic utility and biomedical potential. Its alignment with trending search terms like "chiral building blocks," "Boc-protected heterocycles," and "click chemistry applications" underscores its significance in contemporary chemistry. As research continues to explore its derivatives, this compound will remain a cornerstone in innovation-driven fields.